Cas no 942069-61-6 (2-(3-chloro-5-phenylsulfanylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-chloro-5-phenylsulfanylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
942069-61-6 structure
Product Name:2-(3-chloro-5-phenylsulfanylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:942069-61-6
MF:C18H20BClO2S
MW:346.679203033447
CID:1985214
PubChem ID:56973170
Update Time:2025-04-21

2-(3-chloro-5-phenylsulfanylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chloro-5-phenylsulfanylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • DTXSID50719892
    • 942069-61-6
    • 2-[3-Chloro-5-(phenylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(3-CHLORO-5-(PHENYLTHIO)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • Inchi: 1S/C18H20BClO2S/c1-17(2)18(3,4)22-19(21-17)13-10-14(20)12-16(11-13)23-15-8-6-5-7-9-15/h5-12H,1-4H3
    • InChI Key: JJYTWJKVTZMXCD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)SC1C=CC=CC=1

Computed Properties

  • Exact Mass: 346.0965589Da
  • Monoisotopic Mass: 346.0965589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų
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